Cas no 84596-08-7 (5-(4-Chlorophenyl)pyridin-2-amine)

• Product Name: 5-(4-Chlorophenyl)pyridin-2-amine
• CAS No: 84596-08-7
• MF: C₁₁H₉ClN₂
• MW: 204.655561208725
• MDL: MFCD06802135
• CID: 666840
• PubChem ID: 13242644
• Update Time: 2025-09-25

5-(4-Chlorophenyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chlorophenyl)pyridin-2-amine
• 2-Pyridinamine, 5-(4-chlorophenyl)-
• [5-(4-Chlorophenyl)pyridin-2-yl]amine
• 2-amino-5-(4-chlorophenyl)-pyridine
• 2-Pyridinamine,5-(4-chlorophenyl)
• 5-(4-Chlorophenyl)-2-pyridinamine
• 5-(4-chlorophenyl)-2-pyridylamine
• BB 0223183
• MFCD06802135
• J-516233
• AB30244
• CS-0206945
• DG-0708
• FT-0718558
• LVARCJGOURVXJL-UHFFFAOYSA-N
• 5-(4-Chlorophenyl)pyridin-2-ylamine
• 84596-08-7
• DTXSID50531399
• AMY10489
• SCHEMBL312830
• 5-(4-chloro-phenyl)-pyridin-2-ylamine
• AKOS004116332
• STL227685

• MDL： MFCD06802135
• Inchi： 1S/C11H9ClN2/c12-10-4-1-8(2-5-10)9-3-6-11(13)14-7-9/h1-7H,(H2,13,14)
• InChI Key： LVARCJGOURVXJL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=NC(=CC=1)N

Computed Properties

• Exact Mass: 204.04500
• Monoisotopic Mass: 204.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.261
• Boiling Point: 352 ºC
• Flash Point: 167 ºC
• PSA: 38.91000
• LogP: 3.56540

5-(4-Chlorophenyl)pyridin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD226916)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines